Cas no 203194-35-8 (4-(3,5-dimethoxyphenyl)but-3-en-2-one)

• Product Name: 4-(3,5-dimethoxyphenyl)but-3-en-2-one
• CAS No: 203194-35-8
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 4459767
• PubChem ID: 44335680
• Update Time: 2025-05-19

4-(3,5-dimethoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3,5-dimethoxyphenyl)-, (E)-
• 3-Buten-2-one, 4-(3,5-dimethoxyphenyl)-, (3E)-
• 4-(3,5-dimethoxyphenyl)but-3-en-2-one
• SCHEMBL4821290
• CHEMBL104745
• EN300-1846388
• (3e)-4-(3,5-dimethoxyphenyl)but-3-en-2-one
• 203194-35-8

• Inchi： 1S/C12H14O3/c1-9(13)4-5-10-6-11(14-2)8-12(7-10)15-3/h4-8H,1-3H3/b5-4+
• InChI Key： SALWCBSUYQUBNH-SNAWJCMRSA-N
• SMILES： O(C)C1C=C(C=C(/C=C/C(C)=O)C=1)OC

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 4-(3,5-dimethoxyphenyl)but-3-en-2-one

Introduction to 4-(3,5-dimethoxyphenyl)but-3-en-2-one (CAS No. 203194-35-8)

4-(3,5-dimethoxyphenyl)but-3-en-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 203194-35-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a butenone core and a dimethoxy-substituted phenyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of electron-donating methoxy groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The structural framework of 4-(3,5-dimethoxyphenyl)but-3-en-2-one consists of a β-ketoester-like moiety, which is known for its participation in various chemical transformations, including condensation reactions, Michael additions, and enolate formation. These reactions are pivotal in the synthesis of more complex molecules, particularly in medicinal chemistry. The aromatic ring substituted with two methoxy groups at the 3 and 5 positions increases the compound's solubility in polar solvents while maintaining its lipophilicity, which is often advantageous for membrane permeability in drug design.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular modeling studies suggest that 4-(3,5-dimethoxyphenyl)but-3-en-2-one may interact with various biological targets due to its ability to adopt multiple conformations. These studies have highlighted its potential as a scaffold for developing small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to neurological disorders and cancer.

In the context of drug discovery, the compound's reactivity makes it a promising candidate for further derivatization. Researchers have been exploring its utility in generating libraries of analogs for high-throughput screening (HTS). The dimethoxyphenyl moiety is particularly interesting because it mimics natural products found in plants with known pharmacological effects. For instance, structurally related compounds have been investigated for their anti-inflammatory and antioxidant properties.

One of the most exciting areas of research involving 4-(3,5-dimethoxyphenyl)but-3-en-2-one is its role as a precursor in synthesizing heterocyclic compounds. Heterocycles are integral to many drugs on the market today due to their ability to modulate biological processes effectively. By functionalizing the butenone core or the aromatic ring, chemists can generate diverse scaffolds that may exhibit novel therapeutic profiles. This flexibility underscores the compound's importance as a building block in synthetic organic chemistry.

The synthesis of 4-(3,5-dimethoxyphenyl)but-3-en-2-one typically involves multi-step processes starting from commercially available precursors such as 3,5-dimethoxybenzaldehyde and ethyl acetoacetate. The reaction sequence often includes condensation followed by cyclization or oxidation steps to achieve the desired product. Optimizing these synthetic routes is crucial for ensuring high yields and purity, which are essential for subsequent biological testing.

From a mechanistic standpoint, understanding how 4-(3,5-dimethoxyphenyl)but-3-en-2-one interacts with biological systems requires interdisciplinary approaches. Combining experimental techniques like nuclear magnetic resonance (NMR) spectroscopy with computational methods allows researchers to elucidate both structural and dynamic aspects of the molecule. Such insights are critical for designing derivatives with improved pharmacokinetic properties.

The pharmaceutical industry has shown particular interest in compounds with conjugated systems due to their potential applications in treating diseases like diabetes and neurodegenerative disorders. The β-keto functionality in 4-(3,5-dimethoxyphenyl)but-3-en-2-one allows it to participate in enzyme-mediated reactions that could lead to novel therapeutic interventions. For example, derivatives of this compound have been investigated for their ability to modulate glucose metabolism by interacting with key enzymes such as PPARγ (Peroxisome proliferator-activated receptor gamma).

In conclusion,4-(3,5-dimethoxyphenyl)but-3-en-2-one (CAS No. 203194-35-8) represents a fascinating compound with broad applications in synthetic chemistry and drug discovery. Its unique structural features make it an excellent candidate for further exploration into developing new therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,this molecule is poised to play an increasingly important role in addressing unmet medical needs.